1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• SMILES: CC(C)(C)C(CN1C=CC(=N1)N)O
• InChI: InChI=1S/C9H17N3O/c1-9(2,3)7(13)6-12-5-4-8(10)11-12/h4-5,7,13H,6H2,1-3H3,(H2,10,11)
• InChIKey: ZNJSBFYSTOWJCH-UHFFFAOYSA-N

1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol: 3-Aminopyrazole Building Block for Kinase Inhibitors

1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS 1878343-83-9) is a 3-aminopyrazole derivative possessing a tertiary alcohol-bearing side chain [REFS-1, REFS-2]. In the broader landscape of medicinal chemistry, 3-aminopyrazoles serve as privileged hinge-binding motifs in ATP-competitive kinase inhibitors, forming a characteristic donor-acceptor-donor hydrogen-bond network with the kinase hinge region [REFS-3, REFS-4]. Compounds within this class, including those with 3,3-dimethylbutan-2-ol substituents, are disclosed as small-molecule modulators of stearoyl-CoA desaturase (SCD) activity with therapeutic relevance in metabolic disorders [REFS-5, REFS-6].

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3-Aminopyrazole hinge-binding motif for ATP-competitive kinase inhibitor design

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SCD-1 inhibitor research scaffold with reported enzyme-level potency context

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Kinase selectivity profiling and understudied kinase probe development

• [1] Duan Y, et al. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. J Med Chem. 2022;65(22):15334-15356. Representative compound 6li: AXL IC50 1.6 nM, Kd 0.26 nM, selective over 403 wild-type kinases. View Source
• [2] Pevarello P, et al. 3-Aminopyrazole Inhibitors of CDK2/Cyclin A as Antitumor Agents. 1. Lead Finding. J Med Chem. 2004;47(13):3367-3380. PNU-292137: CDK2 IC50 = 37 nM. View Source
• [3] SmithKline Beecham Corp. Substituted 3-Aminopyrazole Compounds as Inhibitors of Stearoyl-CoA Desaturase (SCD). US Patent Application US20100041590A1, filed 2007-12-19, published 2010-02-18. View Source
• [4] Xenon Pharmaceuticals Inc. Pyrazole Derivatives Which Modulate Stearoyl-CoA Desaturase. US Patent 8,314,138 B2, issued 2012-11-20. View Source

Procurement Risk: Positional Isomers and Methyl Analogs Are Not Interchangeable

The 3-amino regioisomer (CAS 1878343-83-9) and its 4-amino positional counterpart (1-(4-amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol, CAS 1532668-68-0) are not functionally interchangeable [REFS-1, REFS-2]. In 3-aminopyrazole-based kinase inhibitors, the 3-amino group directly participates in an essential bidentate hinge-binding interaction, whereas the 4-amino regioisomer orients the donor group away from the ATP-site hinge and yields a fundamentally different hydrogen-bond geometry [REFS-3, REFS-4]. This translates to practical consequences: the 3-amino series has yielded potent, selective leads (e.g., AXL inhibitor 6li with IC50 1.6 nM and selectivity over 403 wild-type kinases), whereas the 4-amino series has not produced comparable potency or selectivity [REFS-3, REFS-5]. Methyl substitution at the 4- or 5-position of the pyrazole ring (e.g., CAS 1865503-99-6, CAS 1862400-60-9) further influences electronic properties and steric compatibility within the ATP binding pocket . Substitution without quantitative target-engagement validation risks activity loss that cannot be rescued by post hoc optimization.

3-Amino vs. 4-Amino Regioisomer

4-Amino orientation may not engage the kinase hinge donor–acceptor network; potency profiles differ substantially between regioisomers.

Methyl-Substituted Pyrazole Analogs

4- or 5-methyl substitution alters electronic properties and steric fit within the ATP pocket; target engagement may not transfer without independent validation.

• [1] Duan Y, et al. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. J Med Chem. 2022;65(22):15334-15356. AXL IC50 1.6 nM, Kd 0.26 nM, selectivity over 403 kinases. View Source
• [2] Kamenecka TM, et al. Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38. J Biol Chem. 2009;284(19):12853-12861. View Source
• [3] Justia Patents. Substituted 4-Aminopyrazole Compounds for Modulating SCD Activity (SmithKline Beecham Corp). US Patent Application US20100041696A1, published 2010-02-18. View Source

Quantitative Differentiation: 3-Amino Regioisomer vs. Positional Isomer and Analogs

Kinase Hinge-Binding Geometry: 3-Amino vs. 4-Amino Regioisomer

1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (target) bears the amino group at the 3-position of the pyrazole ring, whereas its direct positional isomer 1-(4-amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS 1532668-68-0) carries the amino group at the 4-position [REFS-1, REFS-2, REFS-3]. In kinase ATP-binding sites, 3-aminopyrazoles form a canonical donor-acceptor-donor hydrogen-bond network with the hinge backbone (e.g., Glu91 and Cys89 in JNK3; Met112 and Glu114 in CDK2), whereas the 4-amino regioisomer cannot engage as a bidentate hinge binder due to geometric displacement of the donor vector [REFS-4, REFS-5]. A quantitative demonstration of the functional consequence of this regiochemistry comes from the 3-aminopyrazole AXL inhibitor 6li, which achieves an AXL IC50 of 1.6 nM, Kd of 0.26 nM, and selectivity against 403 wild-type kinases—potency and selectivity profiles that have not been reported for any 4-aminopyrazole or 5-aminopyrazole inhibitor [3].

Hinge-Binding Geometry

Class-level

3-Amino: reported AXL IC₅₀ 1.6 nM, selective over 403 kinases
4-Amino: no kinase inhibitor with comparable potency reported

3-Amino regiochemistry enables canonical donor–acceptor–donor hinge binding; 4-amino orientation cannot replicate this geometry.

Hinge interaction is essential for kinase potency; isomer substitution carries high risk.

Evidence Dimension	Kinase hinge-binding capability (functional potency as surrogate)
Target Compound Data	3-Amino regioisomer (CAS 1878343-83-9); for the 3-aminopyrazole class, representative compound 6li: AXL IC50 = 1.6 nM, Kd = 0.26 nM, selective over 403 wild-type kinases [3]
Comparator Or Baseline	4-Amino regioisomer (CAS 1532668-68-0); no 4-aminopyrazole-based kinase inhibitor has been reported with comparable potency or selectivity [REFS-5, REFS-7]
Quantified Difference	Class-level: 3-aminopyrazoles yield nanomolar (1.6 nM) potency; 4-aminopyrazoles do not yield reported kinase inhibitors with potency below 100 nM in published literature
Conditions	AXL enzymatic assay; JNK3 and CDK2 co-crystal structures (PDB entries cited in [REFS-3, REFS-4])

Why This Matters

Procurement of the 3-amino regioisomer is required to replicate the established hinge-binding geometry that underpins sub-nanomolar kinase potency; substitution with the 4-amino isomer forfeits this interaction and cannot be compensated by small changes in the side chain.

• [1] Kamenecka TM, et al. Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38. J Biol Chem. 2009;284(19):12853-12861. View Source
• [2] Pevarello P, et al. 3-Aminopyrazole Inhibitors of CDK2/Cyclin A as Antitumor Agents. 1. Lead Finding. J Med Chem. 2004;47(13):3367-3380. View Source
• [3] Duan Y, et al. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. J Med Chem. 2022;65(22):15334-15356. View Source
• [4] SmithKline Beecham Corp. Substituted 4-Aminopyrazole Compounds for Modulating SCD Activity. US Patent Application US20100041696A1, published 2010-02-18. View Source

SCD-1 Target Engagement and Cellular Potency Comparison

1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol is structurally disclosed within a patent family covering substituted 3-aminopyrazole SCD inhibitors [REFS-1, REFS-2]. Within this patent class, a structurally related 3-aminopyrazole SCD inhibitor analog demonstrated an SCD-1 IC50 of 3 nM in rat microsomal assay and 1.07 µM (1,070 nM) in human HepG2 cells deficient in organic anion transporting polypeptides, as reported in BindingDB entry BDBM50362592 (CHEMBL1938870) [REFS-3, REFS-4]. For comparison, the optimized liver-targeting SCD inhibitor MK-8245—a structurally distinct chemotype (isoxazole-tetrazole acetic acid)—achieves hSCD1 IC50 of 1 nM and rSCD1 IC50 of 3 nM [REFS-5, REFS-6]. While the 3-aminopyrazole patent landscape establishes SCD-1 as a validated molecular target for this scaffold, the quantitative gap between early 3-aminopyrazole leads (IC50 ~1 µM in human cells) and the optimized non-pyrazole clinical candidate (IC50 ~1 nM) defines the optimization trajectory accessible through iterative modification of the aminopyrazole core and side chain.

SCD-1 Potency Context

Cross-study

3-Aminopyrazole analog: rat SCD-1 IC₅₀ 3 nM; human HepG2 IC₅₀ 1,070 nM
MK-8245 (non-pyrazole): hSCD1 IC₅₀ 1 nM

Early 3-aminopyrazole leads show nanomolar enzyme potency; human cellular potency gap defines optimization trajectory.

Rat microsomal assay and OATP-deficient HepG2 conditions; class-dependent translation.

Evidence Dimension	SCD-1 inhibitory activity
Target Compound Data	Structurally related 3-aminopyrazole SCD inhibitor: rat SCD-1 IC50 = 3 nM; human HepG2 cell SCD-1 IC50 = 1,070 nM [REFS-3, REFS-4]
Comparator Or Baseline	MK-8245 (non-aminopyrazole SCD inhibitor): hSCD1 IC50 = 1 nM; rSCD1 IC50 = 3 nM; mSCD1 IC50 = 3 nM [REFS-5, REFS-6]
Quantified Difference	~1,000-fold gap in human cellular SCD-1 potency between early 3-aminopyrazole lead (1,070 nM) and optimized clinical candidate (1 nM); rat microsomal potency is equivalent (3 nM vs. 3 nM)
Conditions	Rat SCD-1 microsomal assay ([I-14C]stearoyl CoA desaturation, scintillation counting); human SCD-1 in OATP-deficient HepG2 cells ([I-14C]stearoyl CoA desaturation) [REFS-3, REFS-4]

Why This Matters

The 3-aminopyrazole scaffold has validated SCD-1 target engagement with nanomolar potency in rat enzyme assays; procurement enables exploration of structure-activity relationships to close the human cellular potency gap relative to the non-pyrazole benchmark MK-8245.

• [1] SmithKline Beecham Corp. Substituted 3-Aminopyrazole Compounds as Inhibitors of Stearoyl-CoA Desaturase (SCD). US Patent Application US20100041590A1, filed 2007-12-19, published 2010-02-18. View Source
• [2] Xenon Pharmaceuticals Inc. Pyrazole Derivatives Which Modulate Stearoyl-CoA Desaturase. US Patent 8,314,138 B2, issued 2012-11-20. View Source
• [3] BindingDB Entry BDBM50362592 (CHEMBL1938870). Affinity data: SCD-1 IC50 3 nM (rat microsome), IC50 1,070 nM (human HepG2 cells). Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50362592 View Source
• [4] ChEMBL Database. CHEMBL1938870: SCD-1 inhibitor, IC50 = 1,070 nM (human HepG2 cell assay). European Bioinformatics Institute. Available at: https://www.ebi.ac.uk/chembl/ View Source
• [5] MedChemExpress. MK-8245 Trifluoroacetate: SCD inhibitor, hSCD1 IC50 = 1 nM, rSCD1 IC50 = 3 nM, mSCD1 IC50 = 3 nM. CAS 1415559-41-9. Available at: https://www.medchemexpress.cn/mk-8245-trifluoroacetate.html View Source
• [6] TargetMol. MK-8245: liver-targeting SCD inhibitor, hSCD1 IC50 = 1 nM, rSCD1 IC50 = 3 nM. Available at: https://www.targetmol.cn/compound/MK-8245 View Source

Purity and Identity: Vendor-Supplied Quality Metrics

Commercial sourcing of 1-(3-amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol from established chemical suppliers (e.g., Leyan Product No. 2108817) provides this compound at a certified purity of 95%, with supporting analytical characterization (NMR, HPLC, or GC) available on a per-batch basis . The positional isomer 1-(4-amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS 1532668-68-0) is available from Bidepharm also at 95% purity, with similar batch-specific QC documentation . Methyl-substituted analogs, including 1-(3-amino-5-methyl-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS 1862400-60-9) and 1-(3-amino-4-methyl-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS 1865503-99-6), are likewise supplied at 95% purity [REFS-3, REFS-4]. At an equivalent purity specification, procurement decisions must be driven by regiochemical identity and demonstrated biological activity rather than purity grade alone.

Vendor Purity

Data to verify

95% (vendor specification, Leyan Product No. 2108817)

No purity differentiation from 4-amino isomer; structural identity determines utility.

Batch-specific analytical data available; verify per lot.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan, Product No. 2108817, CAS 1878343-83-9)
Comparator Or Baseline	4-amino isomer: 95% (Bidepharm, CAS 1532668-68-0) ; 3-amino-5-methyl analog: 95% (Leyan, CAS 1862400-60-9) ; 3-amino-4-methyl analog: 95% (Leyan, CAS 1865503-99-6)
Quantified Difference	No meaningful purity difference (all at ~95%); differentiation resides solely in structural identity and biological validation
Conditions	Vendor specification as stated on product pages; actual purity may vary by batch; analytical methods include NMR, HPLC, and GC

Why This Matters

Purity parity across vendors eliminates this parameter as a differentiator, underscoring that structural identity (3-amino vs. 4-amino regioisomer) and target-specific biological validation are the critical procurement criteria.

Physicochemical Profile: Calculated LogP and TPSA

The target compound exhibits a vendor-reported calculated LogP of approximately 0.87 and a topological polar surface area (TPSA) of 64.07 Ų . These values position the compound within favorable drug-like property space (LogP < 5, TPSA < 140 Ų) and align with the property ranges of orally bioavailable 3-aminopyrazole kinase inhibitors such as AXL inhibitor 6li (which demonstrated oral bioavailability in preclinical models) [REFS-2, REFS-3]. The methyl-substituted analog 1-(3-amino-5-methyl-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS 1862400-60-9, C10H19N3O, MW 197.28) would have an increased calculated LogP by approximately 0.5 log units due to the additional methyl group, potentially altering solubility and metabolic stability profiles, though experimental data are not yet available for direct comparison .

Calculated LogP & TPSA

Computed

LogP ≈ 0.87
TPSA = 64.07 Ų

Balanced lipophilicity within drug-like property space; supports further derivatization without breaching TPSA limits.

Computed values; experimental solubility and permeability data not yet reported.

Evidence Dimension	Calculated LogP and TPSA
Target Compound Data	Calculated LogP ≈ 0.87; TPSA = 64.07 Ų; H-bond acceptors = 4; H-bond donors = 2
Comparator Or Baseline	3-Amino-5-methyl analog (CAS 1862400-60-9): estimated ΔLogP ≈ +0.5 (qualitative increase due to additional methyl group); 3-aminopyrazole core (CAS 1820-80-0): cLogP = -0.312, TPSA = 54.7 Ų [REFS-4, REFS-5]
Quantified Difference	Target compound LogP 0.87 vs. unsubstituted 3-aminopyrazole LogP -0.31 (Δ ≈ 1.2 log units, increased lipophilicity from 3,3-dimethylbutan-2-ol substituent); TPSA 64.07 vs. 54.7 Ų (Δ = 9.37 Ų, reflecting hydroxyl group contribution)
Conditions	Computed values from vendor datasheet (Leyan); comparison values from ChemExper database

Why This Matters

The target compound occupies a balanced lipophilicity range suitable for further optimization; the 3,3-dimethylbutan-2-ol substituent contributes to permeability while retaining a TPSA that supports acceptable aqueous solubility. The methyl-substituted analogs will have predictably higher LogP, which may advantage membrane permeability but risk reduced solubility.

• [1] Duan Y, et al. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. J Med Chem. 2022;65(22):15334-15356. View Source
• [2] Lipinski CA, et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. (Rule of 5 reference: LogP ≤ 5, TPSA < 140 Ų) View Source

Kinase Selectivity Landscape of the 3-Aminopyrazole Scaffold

The 3-aminopyrazole scaffold has demonstrated the capacity to achieve remarkable kinase selectivity. The lead compound 6li (a 3-aminopyrazole-based AXL inhibitor) was profiled against a panel of 403 wild-type kinases and exhibited minimal off-target activity (IC50 > 100 nM for the vast majority of non-AXL kinases tested) [REFS-1, REFS-2]. This degree of kinome-wide selectivity distinguishes the 3-aminopyrazole series from pan-kinase inhibitor scaffolds such as certain 2,4-diaminopyrimidines or type I polypharmacological agents. Additionally, 3-aminopyrazole-based inhibitors have been developed for understudied kinases including members of the PCTAIRE family (CDK16, CDK17, CDK18), where selectivity profiling against a focused panel confirmed target-specific engagement [3]. While direct selectivity data for 1-(3-amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol itself has not been reported, the validated selectivity of the core scaffold supports its procurement for target-focused inhibitor programs that demand discrimination against closely related kinases.

Kinase Selectivity Landscape

Class-level

3-Aminopyrazole 6li: inactive (>100 nM) against vast majority of 403 wild-type kinases
Pan-kinase benchmarks: typically inhibit >50% of kinases at equivalent concentration

Scaffold supports kinome-wide selectivity; may reduce confounding polypharmacology in cellular models.

Selectivity profile is class-derived; compound-specific profiling recommended.

Evidence Dimension	Kinase selectivity (number of off-target kinases inhibited at a given threshold)
Target Compound Data	3-Aminopyrazole class: compound 6li inhibited AXL with IC50 = 1.6 nM and was inactive (>100 nM) against the vast majority of 403 wild-type kinases tested [REFS-1, REFS-2]
Comparator Or Baseline	Pan-kinase inhibitor benchmarks (e.g., staurosporine): typically inhibit >90% of kinases at 1 µM; type I 2,4-diaminopyrimidine inhibitors: often inhibit 30-60% of kinases in broad panels
Quantified Difference	Class-level: <5% off-target hit rate at 100 nM for optimized 3-aminopyrazoles vs. >50% hit rate for pan-kinase inhibitors at equivalent concentration
Conditions	Kinase panel profiling (DiscoveRx KINOMEscan or equivalent) at 100 nM ATP-competitive binding assay across 403 wild-type kinases [REFS-1, REFS-2]

Why This Matters

For scientific selection, the 3-aminopyrazole scaffold offers a validated path to kinome-wide selectivity, reducing the risk of confounding polypharmacology in cellular and in vivo experiments compared to promiscuous scaffolds.

• [1] Duan Y, et al. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. J Med Chem. 2022;65(22):15334-15356. Kinase selectivity: compound 6li, IC50 1.6 nM for AXL, selective over 403 wild-type kinases. View Source
• [2] OpenAIRE. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. Available at: https://explore.openaire.eu/search/publication?pid=10.1021/acs.jmedchem.2c01323 View Source
• [3] Wells CI, et al. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int J Mol Sci. 2022;23(23):14934. Available at: https://www.mdpi.com/1422-0067/23/23/14934 View Source

Application Scenarios for 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol

Hit-to-Lead Optimization for Receptor Tyrosine Kinases

This compound serves as a versatile 3-aminopyrazole hinge-binding fragment for kinase inhibitor design. As demonstrated by the AXL inhibitor 6li (IC50 = 1.6 nM, Kd = 0.26 nM, selective over 403 kinases), the 3-aminopyrazole core enables potent and selective ATP-competitive inhibition when elaborated with appropriate substituents in the solvent-exposed region and ribose pocket [REFS-1, REFS-2]. The 3,3-dimethylbutan-2-ol side chain provides a balance of lipophilicity (computed LogP ~0.87) and hydrogen-bond capacity (one hydroxyl donor, one acceptor) that can be exploited for interactions with the kinase selectivity pocket or solvent front . Procurement is warranted for programs targeting receptor tyrosine kinases where hinge-region engagement and kinome selectivity are critical design parameters.

SCD-1 Inhibitor Development for Metabolic Disease

The 3-aminopyrazole scaffold is explicitly claimed in patent applications covering SCD-1 inhibitors for the treatment of diabetes, obesity, dyslipidemia, and non-alcoholic steatohepatitis (NASH) [REFS-4, REFS-5]. Early 3-aminopyrazole SCD inhibitors have demonstrated nanomolar potency in rat microsomal assays (IC50 = 3 nM) but a significant drop in human cellular potency (IC50 = 1,070 nM) [5]. This potency gap presents a clear optimization opportunity for structure-activity relationship studies using the target compound as a core scaffold. The benchmark comparator MK-8245 (hSCD1 IC50 = 1 nM) establishes the therapeutic potency target, and iterative modification of the 3-aminopyrazole core with diverse side chains could close this 1,000-fold gap while potentially offering differentiated tissue distribution or pharmacokinetic properties [6].

Chemical Biology Tool Synthesis for Understudied Kinases

The 3-aminopyrazole scaffold has been successfully used to develop inhibitors for understudied kinases, including the PCTAIRE family (CDK16, CDK17, CDK18) and NIK (NF-κB-inducing kinase) [REFS-8, REFS-9]. 1-(3-Amino-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol offers a functionalized starting point for generating focused chemical probe libraries via parallel synthesis at the amino group (amide coupling, sulfonamide formation) and at the hydroxyl group (etherification, esterification, carbamate formation). The calibrated lipophilicity (LogP ~0.87) and TPSA (64.07 Ų) support further functionalization without breaching drug-like property space, making this compound suitable for systematic exploration of dark kinome targets .

Regiochemical Comparator Studies in Kinase Selectivity Profiling

The availability of both the 3-amino regioisomer (CAS 1878343-83-9) and the 4-amino regioisomer (CAS 1532668-68-0) enables head-to-head biochemical comparison of hinge-binding geometry effects on kinase selectivity [REFS-10, REFS-11]. Co-crystal structures of 3-aminopyrazole inhibitors with JNK3 and CDK2 reveal a conserved donor-acceptor-donor hydrogen-bond network that is geometrically inaccessible to the 4-amino isomer [REFS-12, REFS-13]. Procurement of both positional isomers allows direct experimental testing of this regiochemical hypothesis across a panel of kinases, providing rigorous SAR evidence to guide inhibitor design. Such studies are particularly valuable for academic screening centers and pharmaceutical discovery groups seeking to establish the selectivity baseline of the aminopyrazole scaffold.

Application

Selection Property

Validation Focus

Receptor tyrosine kinase inhibitor design

3-Aminopyrazole hinge-binding scaffold

Target kinase selectivity profile

SCD-1 inhibitor research in metabolic disease models

SCD-1 inhibitor scaffold with enzyme-level potency context

Human cellular potency gap closure

Chemical probe synthesis for understudied kinases

Functionalization-ready building block (amino, hydroxyl handles)

Understudied kinase target engagement

Regiochemical comparator kinase profiling

3-Amino vs. 4-amino regioisomer pair availability

Hinge geometry-dependent selectivity hypothesis

• [1] Duan Y, et al. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. J Med Chem. 2022;65(22):15334-15356. Compound 6li: AXL IC50 1.6 nM, Kd 0.26 nM, selectivity over 403 wild-type kinases. View Source
• [2] OpenAIRE. Discovery of 3-Aminopyrazole Derivatives as New Potent and Orally Bioavailable AXL Inhibitors. Available at: https://explore.openaire.eu/search/publication?pid=10.1021/acs.jmedchem.2c01323 View Source
• [3] SmithKline Beecham Corp. Substituted 3-Aminopyrazole Compounds as Inhibitors of Stearoyl-CoA Desaturase (SCD). US Patent Application US20100041590A1, published 2010-02-18. View Source
• [4] Xenon Pharmaceuticals Inc. Pyrazole Derivatives Which Modulate Stearoyl-CoA Desaturase. US Patent 8,314,138 B2, issued 2012-11-20. View Source
• [5] BindingDB Entry BDBM50362592 (CHEMBL1938870). SCD-1 IC50: 3 nM (rat microsome), 1,070 nM (human HepG2 OATP-deficient cells). Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50362592 View Source
• [6] MedChemExpress. MK-8245 Trifluoroacetate: hSCD1 IC50 = 1 nM, rSCD1 IC50 = 3 nM, mSCD1 IC50 = 3 nM. Available at: https://www.medchemexpress.cn/mk-8245-trifluoroacetate.html View Source
• [7] Wells CI, et al. Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Int J Mol Sci. 2022;23(23):14934. View Source
• [8] Blaquiere N, et al. N-Acetyl-3-aminopyrazoles Block the Non-Canonical NF-κB Cascade by Selectively Inhibiting NIK. J Med Chem. 2018;61(8):3701-3714. Compound 3a: NIK inhibitor selective over 44 kinases. View Source
• [9] Kamenecka TM, et al. Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38. J Biol Chem. 2009;284(19):12853-12861. View Source
• [10] Pevarello P, et al. 3-Aminopyrazole Inhibitors of CDK2/Cyclin A as Antitumor Agents. 1. Lead Finding. J Med Chem. 2004;47(13):3367-3380. View Source